Cas no 179248-62-5 (4-Quinazolinamine, 6,7-dimethyl-N-[4-(phenylmethoxy)phenyl]-)

• Product Name: 4-Quinazolinamine, 6,7-dimethyl-N-[4-(phenylmethoxy)phenyl]-
• CAS No: 179248-62-5
• MF: C₂₃H₂₁N₃O
• MW: 355.432345151901
• CID: 1374911
• PubChem ID: 53926071
• Update Time: 2025-04-20

4-Quinazolinamine, 6,7-dimethyl-N-[4-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine, 6,7-dimethyl-N-[4-(phenylmethoxy)phenyl]-
• 6,7-Dimethyl-N-[4-(phenylmethoxy)phenyl]-4-quinazolinamine
• DTXSID701194372
• SCHEMBL1387160
• 179248-62-5

• Inchi： 1S/C23H21N3O/c1-16-12-21-22(13-17(16)2)24-15-25-23(21)26-19-8-10-20(11-9-19)27-14-18-6-4-3-5-7-18/h3-13,15H,14H2,1-2H3,(H,24,25,26)
• InChI Key： INWMTJAJZUSBIF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)NC1=C2C=C(C)C(C)=CC2=NC=N1

Computed Properties

• Exact Mass: 355.16863
• Monoisotopic Mass: 355.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 47Ų

Experimental Properties

• PSA: 47.04